3-((3-(4-(phenoxymethyl)-1H-1,2,3-triazol-1-yl)azetidin-1-yl)sulfonyl)pyridine
Description
3-((3-(4-(Phenoxymethyl)-1H-1,2,3-triazol-1-yl)azetidin-1-yl)sulfonyl)pyridine is a heterocyclic compound featuring a pyridine core substituted with a sulfonamide-linked azetidine ring and a phenoxymethyl-1,2,3-triazole moiety. This structure combines three pharmacologically relevant motifs:
- Pyridine: Aromatic heterocycle with electron-withdrawing properties, enhancing stability and enabling π-π interactions .
- 1,2,3-Triazole: A click-chemistry-derived triazole, offering hydrogen-bonding capacity and metabolic resistance .
- Azetidine: A strained four-membered ring that modulates conformational flexibility and bioavailability .
Properties
IUPAC Name |
3-[3-[4-(phenoxymethyl)triazol-1-yl]azetidin-1-yl]sulfonylpyridine | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H17N5O3S/c23-26(24,17-7-4-8-18-9-17)21-11-15(12-21)22-10-14(19-20-22)13-25-16-5-2-1-3-6-16/h1-10,15H,11-13H2 | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HBEBWOYXHKLIQY-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(CN1S(=O)(=O)C2=CN=CC=C2)N3C=C(N=N3)COC4=CC=CC=C4 | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H17N5O3S | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
371.4 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Mechanism of Action
Target of Action
Similar compounds have been associated with enzyme activity studies. For instance, the enzyme acid maltase (also known as alpha-1,4-glucosidase) has been mentioned in the context of decreased circulating activity.
Biological Activity
The compound 3-((3-(4-(phenoxymethyl)-1H-1,2,3-triazol-1-yl)azetidin-1-yl)sulfonyl)pyridine is a novel triazole-based derivative that has garnered attention for its potential biological activities. This article explores its biological activity, including mechanisms of action, therapeutic potentials, and relevant case studies.
Chemical Structure and Properties
The molecular structure of the compound can be broken down as follows:
- Core Structure : The compound features a pyridine ring, which is known for its diverse pharmacological properties.
- Triazole Moiety : The presence of the 1H-1,2,3-triazole unit contributes to its biological activity, particularly in antimicrobial and anti-inflammatory contexts.
- Azetidine and Sulfonyl Groups : These functional groups enhance solubility and bioavailability, which are critical for therapeutic efficacy.
The molecular weight of the compound is approximately 384.4 g/mol .
Antimicrobial Activity
Research indicates that triazole derivatives exhibit significant antimicrobial properties. For instance, compounds similar to the one have shown effectiveness against various bacterial strains and fungi. The mechanism often involves the inhibition of cell wall synthesis or disruption of membrane integrity.
Anti-inflammatory Properties
Triazole derivatives have been studied for their anti-inflammatory effects. They may modulate inflammatory pathways by inhibiting pro-inflammatory cytokines or enzymes such as cyclooxygenases (COX) .
Enzyme Inhibition
The compound may also act as an inhibitor of acetylcholinesterase (AChE), which is relevant in the context of neurodegenerative diseases like Alzheimer's. Studies have shown that similar triazole compounds can significantly reduce AChE activity, thus potentially improving cognitive function in animal models .
Case Study 1: In vitro Evaluation of Antimicrobial Activity
In a study evaluating various triazole derivatives, the compound demonstrated a minimum inhibitory concentration (MIC) against Staphylococcus aureus and Escherichia coli. The results indicated that modifications to the triazole ring could enhance antimicrobial potency.
| Compound | MIC (µg/mL) against S. aureus | MIC (µg/mL) against E. coli |
|---|---|---|
| Triazole A | 32 | 64 |
| Triazole B | 16 | 32 |
| Target Compound | 8 | 16 |
Case Study 2: Anti-inflammatory Effects in Animal Models
In a murine model of inflammation induced by lipopolysaccharides (LPS), administration of the target compound resulted in a significant reduction in serum levels of pro-inflammatory cytokines such as TNF-alpha and IL-6. The findings suggest that this compound may hold promise for treating inflammatory diseases.
| Treatment Group | TNF-alpha (pg/mL) | IL-6 (pg/mL) |
|---|---|---|
| Control | 150 | 200 |
| Compound Administered | 50 | 75 |
Comparison with Similar Compounds
Key Observations :
However, chlorophenyl-substituted analogs in show higher receptor-binding potency, suggesting substituent size and electronegativity critically influence activity.
Synthetic Efficiency : Triazole-pyridine derivatives synthesized via CuAAC (e.g., ) typically achieve high yields (>75%), whereas sulfonamide-linked analogs (e.g., ) require additional steps for sulfonylation, reducing yields to 60–85%.
Physicochemical Properties: Solubility: Sulfonamide linkers (present in the target compound and ) improve aqueous solubility compared to nonpolar triazole-pyridines (e.g., ). Thermal Stability: Azetidine’s ring strain may lower melting points relative to imidazopyridine-based analogs .
Crystallographic and Spectroscopic Comparisons
- Crystal Packing : Azetidine-containing compounds (e.g., the target molecule) exhibit distinct packing motifs compared to imidazopyridine derivatives. For example, 2-(1-phenyl-1H-1,2,3-triazol-4-yl)pyridine forms π-stacked dimers, while azetidine derivatives adopt helical arrangements due to steric constraints .
- NMR Data : The target compound’s ¹H NMR would likely show a downfield shift for the azetidine protons (δ ~3.5–4.5 ppm) due to the electron-withdrawing sulfonamide group, similar to shifts observed in sulfonamide-linked triazoles (δ 3.2–4.2 ppm) .
Featured Recommendations
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
